Cas no 1073354-43-4 (2-Cyclohexyloxypyridine-3-boronic acid, pinacol ester)

• Product Name: 2-Cyclohexyloxypyridine-3-boronic acid, pinacol ester
• CAS No: 1073354-43-4
• MF: C₁₇H₂₆BNO₃
• MW: 303.204245090485
• MDL: MFCD07781171
• CID: 827923
• PubChem ID: 24208793
• Update Time: 2025-11-02

2-Cyclohexyloxypyridine-3-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclohexyloxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-Cyclohexyloxypyridine-3-boronic acid pinacol ester
• 2-(Cyclohexyloxy)pyridine-3-boronic acid pinacol ester
• 2-cyclohexyloxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CS-0175533
• Cyclohexyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl ether
• 1073354-43-4
• (2-(CYCLOHEXYLOXY)PYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
• [2-(Cyclohexyloxy)pyridin-3-yl]boronic acid pinacol ester
• MFCD07781171
• MB04792
• AS-40638
• DB-408388
• AKOS015950267
• 2-Cyclohexyloxypyridine-3-boronic acid, pinacol ester
• DTXSID50639884
• J-001836
• YSB35443

• MDL： MFCD07781171
• Inchi： 1S/C17H26BNO3/c1-16(2)17(3,4)22-18(21-16)14-11-8-12-19-15(14)20-13-9-6-5-7-10-13/h8,11-13H,5-7,9-10H2,1-4H3
• InChI Key： RSECBXCZEDVQLZ-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CN=C2OC2CCCCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 303.20100
• Monoisotopic Mass: 303.2005739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.58000
• LogP: 3.09230

Additional information on 2-Cyclohexyloxypyridine-3-boronic acid, pinacol ester

Comprehensive Guide to 2-Cyclohexyloxypyridine-3-boronic acid, pinacol ester (CAS No. 1073354-43-4)

2-Cyclohexyloxypyridine-3-boronic acid, pinacol ester (CAS No. 1073354-43-4) is a highly versatile boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic esters, which are known for their stability and reactivity in cross-coupling reactions, particularly the Suzuki-Miyaura coupling. The presence of the pinacol ester group enhances its stability, making it a preferred choice for researchers and industrial applications.

The molecular structure of 2-Cyclohexyloxypyridine-3-boronic acid, pinacol ester includes a pyridine ring substituted with a cyclohexyloxy group and a boronic ester moiety. This unique combination of functional groups allows it to participate in various catalytic reactions, making it valuable in the synthesis of complex molecules. Its CAS number 1073354-43-4 is frequently searched in chemical databases, reflecting its importance in modern chemistry.

One of the key applications of 2-Cyclohexyloxypyridine-3-boronic acid, pinacol ester is in the pharmaceutical industry, where it serves as a building block for drug discovery. Researchers utilize this compound to develop small-molecule inhibitors and biologically active compounds. Its role in medicinal chemistry is underscored by its ability to form stable intermediates in multi-step syntheses. Additionally, its compatibility with palladium-catalyzed reactions makes it indispensable for creating novel therapeutic agents.

In material science, 2-Cyclohexyloxypyridine-3-boronic acid, pinacol ester is employed in the design of organic electronic materials and polymers. Its ability to undergo cross-coupling reactions enables the creation of conjugated systems, which are essential for OLEDs (organic light-emitting diodes) and photovoltaic devices. The demand for such advanced materials has grown significantly, aligning with global trends toward sustainable energy solutions.

The compound’s stability under various conditions makes it a reliable reagent for laboratory use. Scientists often seek CAS 1073354-43-4 for its consistent performance in organic transformations. Its compatibility with Grignard reagents and other organometallic compounds further expands its utility in synthetic chemistry. As a result, it is frequently referenced in academic publications and patent literature.

Recent advancements in green chemistry have highlighted the importance of boronic acid derivatives like 2-Cyclohexyloxypyridine-3-boronic acid, pinacol ester. Researchers are exploring eco-friendly synthetic routes that minimize waste and reduce the use of hazardous reagents. This aligns with the growing demand for sustainable chemical processes, a topic of significant interest in both academic and industrial circles.

For those sourcing 2-Cyclohexyloxypyridine-3-boronic acid, pinacol ester, it is crucial to verify the CAS number 1073354-43-4 to ensure authenticity. Reputable suppliers provide detailed analytical data, including NMR and HPLC results, to confirm purity and composition. Proper storage conditions, such as protection from moisture and light, are recommended to maintain its stability over time.

In conclusion, 2-Cyclohexyloxypyridine-3-boronic acid, pinacol ester (CAS No. 1073354-43-4) is a critical compound in modern chemistry, with applications spanning pharmaceuticals, materials science, and catalysis. Its unique properties and versatility make it a valuable asset for researchers and industries alike. As the field of organic synthesis continues to evolve, this compound will likely remain at the forefront of innovation.